Cas no 841222-70-6 (4-(carboxymethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-(carboxymethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 841222-70-6
• MF: C₉H₇NO₄S
• MW: 225.221181154251
• CID: 3080034
• PubChem ID: 3228402
• Update Time: 2025-10-31

4-(carboxymethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(carboxymethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• 4-(Carboxymethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylicacid
• 841222-70-6
• 4-(carboxymethyl)thieno[3,2-b]pyrrole-5-carboxylic acid
• 4-Carboxymethyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• AKOS000303479

• MDL： MFCD04208041
• Inchi： 1S/C9H7NO4S/c11-8(12)4-10-5-1-2-15-7(5)3-6(10)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： YXVMKEDJPPRREX-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C(=O)O)N2CC(=O)O

Computed Properties

• Exact Mass: 225.00957888Da
• Monoisotopic Mass: 225.00957888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(carboxymethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

Comprehensive Overview of 4-(carboxymethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 841222-70-6)

4-(carboxymethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 841222-70-6) is a heterocyclic compound featuring a thieno[3,2-b]pyrrole core, which has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its carboxymethyl and carboxylic acid functional groups, exhibits unique electronic and steric properties, making it a versatile intermediate in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The structural uniqueness of 4-(carboxymethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid lies in its fused thiophene and pyrrole rings, which contribute to its aromatic stability and reactivity. This scaffold is often compared to other heterocyclic carboxylic acids, such as indole and benzothiophene derivatives, due to their shared applications in medicinal chemistry. Recent studies highlight its role as a precursor for bioactive molecules, including kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds in the post-antibiotic era.

In the context of green chemistry, the synthesis and modification of CAS No. 841222-70-6 have been optimized to reduce environmental impact. Techniques like microwave-assisted synthesis and catalytic hydrogenation are now employed to enhance yield and purity, addressing the industry's shift toward sustainable practices. This aligns with the rising popularity of search terms like "eco-friendly heterocyclic synthesis" and "sustainable pharmaceutical intermediates," reflecting global interest in reducing chemical waste.

From an analytical perspective, 4-(carboxymethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is typically characterized using HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards for purity. Its logP and pKa values are critical for predicting bioavailability, a topic frequently searched by pharmacokinetics researchers. The compound's solubility in polar solvents like DMSO and water further expands its utility in formulation development.

Beyond pharmaceuticals, CAS No. 841222-70-6 has found niche applications in organic electronics, where its conjugated system contributes to charge transport in thin-film transistors. This ties into the booming interest in "organic semiconductor materials" and "flexible electronics," as industries seek alternatives to silicon-based devices. Its derivatization into polymeric materials also opens doors for biodegradable sensors and coatings.

In summary, 4-(carboxymethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid represents a multifaceted compound with cross-disciplinary relevance. Its integration into drug discovery pipelines and advanced material science underscores its value in addressing contemporary challenges, from healthcare to sustainability. As research progresses, this compound is poised to remain a focal point for innovation.